Cas no 371945-16-3 (2-(3-Methoxyphenyl)pyrido[3',2':4,5]furo[3,2-d]pyrimidin-4(3H)-one)

• Product Name: 2-(3-Methoxyphenyl)pyrido[3',2':4,5]furo[3,2-d]pyrimidin-4(3H)-one
• CAS No: 371945-16-3
• MF: C₁₆H₁₁N₃O₃
• MW: 293.276843309402
• CID: 843403
• PubChem ID: 135741624
• Update Time: 2025-06-03

2-(3-Methoxyphenyl)pyrido[3',2':4,5]furo[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)pyrido[3',2':4,5]furo[3,2-d]pyrimidin-4(3H)-one
• LogP
• 2-(3-methoxyphenyl)-1H-pyrido[2,3]furo[2,4-b]pyrimidin-4-one
• Pyrido[3',2':4,5]furo[3,2-d]pyrimidin-4(3H)-one, 2-(3-methoxyphenyl)-
• SCHEMBL259304
• 2-(3-Methoxyphenyl)pyrido[3',2':4,5]furo[3,2-d]pyrimidin-4(1H)-one
• 371945-16-3
• DTXSID50612692
• 4-(3-methoxyphenyl)-8-oxa-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one

• Inchi： 1S/C16H11N3O3/c1-21-10-5-2-4-9(8-10)14-18-12-11-6-3-7-17-16(11)22-13(12)15(20)19-14/h2-8H,1H3,(H,18,19,20)
• InChI Key： CINAWRRBIGUFRA-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CN=2)C2=C1C(NC(C1C=CC=C(C=1)OC)=N2)=O

Computed Properties

• Exact Mass: 293.08000
• Monoisotopic Mass: 293.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 81.01000
• LogP: 2.73990

Additional information on 2-(3-Methoxyphenyl)pyrido[3',2':4,5]furo[3,2-d]pyrimidin-4(3H)-one

2-(3-Methoxyphenyl)pyrido[3',2':4,5]furo[3,2-d]pyrimidin-4(3H)-one: A Comprehensive Overview

The compound with CAS No. 371945-16-3, known as 2-(3-Methoxyphenyl)pyrido[3',2':4,5]furo[3,2-d]pyrimidin-4(3H)-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridopyrimidine derivatives, which are known for their unique structural features and potential bioactivity. The molecule's structure incorporates a pyrido-furo-pyrimidine framework with a methoxy-substituted phenyl group, making it a promising candidate for various applications.

Recent studies have highlighted the potential of pyrido[3',2':4,5]furo[3,2-d]pyrimidine derivatives in drug discovery. Researchers have focused on the compound's ability to modulate key biological targets, such as kinases and receptors, which are critical in disease pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-(3-Methoxyphenyl)pyrido[...] exhibits potent inhibitory activity against a panel of kinases associated with cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, CAS No. 371945-16-3 has shown promise in materials science. The compound's aromatic heterocyclic framework contributes to its stability and electronic properties, making it a viable candidate for use in organic electronics. A 2022 research article in *Advanced Materials* reported that films made from this compound exhibit excellent charge transport properties, suggesting its potential application in organic field-effect transistors (OFETs).

The synthesis of 2-(3-Methoxyphenyl)pyrido[...] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This method not only simplifies the synthesis pathway but also reduces the environmental footprint compared to conventional methods.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its molecular geometry and intermolecular interactions, which are crucial for understanding its physical and chemical properties.

Looking ahead, ongoing research is exploring the scalability of CAS No. 371945-16-3 production for industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies are focusing on optimizing synthesis routes and scaling up production processes to meet demand for preclinical studies.

In conclusion, 2-(3-Methoxyphenyl)pyrido[...] represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity position it as a key player in future advancements in medicine and materials science.